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Compound of Interest

Compound Name: CH5138303

Cat. No.: B1668562 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
CH5138303 is a potent and orally bioavailable inhibitor of Heat Shock Protein 90 (Hsp90) with

a high binding affinity for the N-terminal domain of Hsp90α.[1][2][3] It has demonstrated

significant anti-proliferative activity in various cancer cell lines, making it a valuable compound

for cancer research and drug development.[1][3][4] Accurate and consistent preparation of a

stock solution is the first critical step for reliable in vitro and in vivo experimental results. This

document provides a detailed protocol for the preparation, storage, and handling of

CH5138303 stock solutions.

Quantitative Data Summary
The following table summarizes the solubility and storage conditions for CH5138303.
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Parameter Value Source(s)

Solubility

In Dimethyl Sulfoxide (DMSO) Up to 83 mg/mL (199.56 mM) [4][5]

In Dimethylformamide (DMF) 33 mg/mL [2]

In Water Insoluble [4][5]

In Ethanol Insoluble [4][5]

Storage of Powder

At -20°C 3 years [3][4][5]

Storage of Stock Solution

In solvent at -80°C Up to 1 year [4]

In solvent at -20°C 1 month [1][3][4]

Note: The use of fresh, anhydrous DMSO is recommended as absorbed moisture can reduce

the solubility of the compound.[4][5] To ensure solution stability and compound integrity, it is

crucial to aliquot stock solutions into single-use volumes to prevent repeated freeze-thaw

cycles.[1][4]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a 10 mM stock solution of CH5138303 in DMSO.

Materials:

CH5138303 powder (Molecular Weight: 415.9 g/mol )[4]

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)[4]

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer
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Sonicator (optional)

Pipettes and sterile filter tips

Procedure:

Pre-calculation:

To prepare a 10 mM stock solution, you will need 4.159 mg of CH5138303 per 1 mL of

DMSO.

Calculate the required amount of CH5138303 and DMSO based on the desired final

volume of the stock solution. For example, for 2 mL of a 10 mM stock, weigh out 8.318 mg

of CH5138303.

Weighing the Compound:

Tare the analytical balance with a clean weighing vessel (e.g., a microcentrifuge tube).

Carefully weigh the calculated amount of CH5138303 powder and record the exact weight.

Dissolution:

Add the appropriate volume of fresh, anhydrous DMSO to the tube containing the

CH5138303 powder.

Close the tube securely and vortex the solution for several minutes until the solid is

completely dissolved.[6]

Visually inspect the solution against a light source to ensure no solid particles remain. If

dissolution is difficult, gentle warming in a 37°C water bath or brief sonication can be

applied to facilitate the process.[6]

Aliquoting and Storage:

Once the compound is fully dissolved, dispense the stock solution into smaller, single-use

aliquots in sterile cryovials. This minimizes contamination and degradation from repeated

freeze-thaw cycles.[4][7]
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Clearly label each vial with the compound name, concentration, solvent, and preparation

date.

For long-term storage (up to one year), store the aliquots at -80°C.[4] For short-term

storage (up to one month), -20°C is sufficient.[1][3][4]

Visualized Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for stock solution preparation and

the role of CH5138303 as an Hsp90 inhibitor.
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Step 1: Preparation

Step 2: Dissolution

Step 3: Storage

Calculate Mass and Volume

Weigh CH5138303 Powder

Add Anhydrous DMSO

Vortex / Sonicate
(Warm to 37°C if needed)

Aliquot into Single-Use Vials

Store at -20°C or -80°C

End

Start
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Caption: Workflow for preparing CH5138303 stock solution.
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Caption: CH5138303 inhibits Hsp90, leading to client protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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